Cas no 797027-83-9 (1H-Pyrazole-3-carboxylicacid)

1H-Pyrazole-3-carboxylic acid is a heterocyclic organic compound featuring a pyrazole ring substituted with a carboxylic acid group at the 3-position. This structure makes it a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients and functionalized derivatives. Its reactive carboxyl group allows for further derivatization, enabling the formation of amides, esters, and other key pharmacophores. The compound's stability and compatibility with various reaction conditions enhance its utility in medicinal chemistry and material science. High purity grades are available to meet stringent research and industrial requirements, ensuring reproducibility in synthetic applications.

1H-Pyrazole-3-carboxylicacid structure

Product Name:1H-Pyrazole-3-carboxylicacid

CAS No:797027-83-9

MF:C₄H₄N₂O₂

MW:112.086760520935

CID:556598

PubChem ID:574310

Update Time:2025-10-22

1H-Pyrazole-3-carboxylicacid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-3-carboxylicacid
- 2H-Pyrazole-3-carboxylic acid
- IFLAB-BB F3250-0675
- PD179580
- 1H-Pyrazole-5-carboxylic acid #
- 1H-pyrazole-3-carboxylic acid;PYRAZOLE-3-CARBOXYLIC ACID
- 3-pyrazole carboxylic acid
- W-205899
- Z381357668
- pyrazole-5-carboxylic
- pyrazole 3-carboxylic acid
- AB00698081-04
- HMS2267D14
- SB10560
- EN300-37077
- 1621-91-6
- 2H-PYRAZOLE-3-CARBOXYLICACID
- SMR000387081
- 2H-Pyrazole-3-carboxylic acid, AldrichCPR
- A3606
- AM20080446
- BCP11490
- PS-3789
- DTXSID40871438
- MLS001048880
- CHEMBL128679
- AKOS000189249
- 2-N-BOC-2-AMINOMETHYL-3-(4-BROMO-PHENYL)-PROPIONICACID
- InChI=1/C4H4N2O2/c7-4(8)3-1-2-5-6-3/h1-2H,(H,5,6)(H,7,8
- Pyrazolic acid
- MFCD00464252
- 3-Carboxy-1H-pyrazole, 2H-Pyrazole-5-carboxylic acid
- Pyrazole-5-carboxylic acid
- W10252
- 3-Pyrazolecarboxylic acid
- AM804418
- NCGC00246284-01
- CS-10742
- SY002921
- AB00698081-05
- pyrazolecarboxylic acid
- P1862
- C4H4N2O2
- BCP26785
- MFCD00077436
- 5-Pyrazolecarboxylic acid
- AB06191
- CS-W002328
- 1H-Pyrazole-5-carboxylicacid
- 1H-Pyrazole-3-carboxylic acid
- 4RC4WS4FSA
- -pyrazole-3-carboxylic acid
- AKOS000300717
- BDBM50132132
- SCHEMBL7790
- BCP9000066
- HY-W002328
- AC-1719
- 1-H-pyrazole-3-carboxylic acid
- BB 0219085
- FT-0647740
- A849060
- 3-Carboxypyrazole
- 1H-Pyrazole-3-carboxylic acid, 97%
- BB 0265903
- VU0607310-1
- PB17100
- CL3512
- 797027-83-9
- F3250-0675
- 1H-pyrazol-3-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid
- pyrazolecarboxylic
- Pyrazole-3-carboxylic acid
- STK257453
- 1500-64-7
- DB-005733
- DB-347077
- AC-907/34124019
- ALBB-006075
- MDL： MFCD00464252
- Inchi： 1S/C4H4N2O2/c7-4(8)3-1-2-5-6-3/h1-2H,(H,5,6)(H,7,8)
- InChI Key： KOPFEFZSAMLEHK-UHFFFAOYSA-N
- SMILES： OC(C1=CC=NN1)=O

Computed Properties

Exact Mass: 112.02700
Monoisotopic Mass: 112.027277375g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 104
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 66Å²

Experimental Properties

Density: 1.524
Boiling Point: 417.1 °C at 760 mmHg
Flash Point: 206.1 °C
PSA: 65.98000
LogP: 0.10790

1H-Pyrazole-3-carboxylicacid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H52630-25g	1H-Pyrazole-3-carboxylicacid	797027-83-9	98%	25g	¥462.0	2023-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H52630-5g	1H-Pyrazole-3-carboxylicacid	797027-83-9	98%	5g	¥102.0	2023-09-07
eNovation Chemicals LLC	Y1249173-25g	2H-PYRAZOLE-3-CARBOXYLIC ACID	797027-83-9	97%	25g	$115	2024-06-07
eNovation Chemicals LLC	Y1249173-100g	2H-PYRAZOLE-3-CARBOXYLIC ACID	797027-83-9	97%	100g	$220	2024-06-07
Chemenu	CM384085-5g	2H-PYRAZOLE-3-CARBOXYLIC ACID	797027-83-9	95%+	5g	$159	2023-01-03
SHENG KE LU SI SHENG WU JI SHU	sc-288589-250 mg	2H-Pyrazole-3-carboxylic acid,	797027-83-9		250MG	￥1,354.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-288589A-1 g	2H-Pyrazole-3-carboxylic acid,	797027-83-9		1g	￥3,309.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-288589-250mg	2H-Pyrazole-3-carboxylic acid,	797027-83-9		250mg	￥1354.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-288589A-1g	2H-Pyrazole-3-carboxylic acid,	797027-83-9		1g	￥3309.00	2023-09-05
Ambeed	A178853-5g	1H-Pyrazole-5-carboxylic acid	797027-83-9	97%	5g	$36.0	2025-04-16